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Compound of Interest

Compound Name: 2,6,8-Trimethyl-4-nonanol

Cat. No.: B085493 Get Quote

Essential Safety and Handling Guide for 2,6,8-
Trimethyl-4-nonanol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,6,8-Trimethyl-4-nonanol in a laboratory setting. Adherence to

these guidelines is crucial for ensuring the safety of researchers, scientists, and drug

development professionals.

Physicochemical and Toxicological Data
A summary of the key quantitative data for 2,6,8-Trimethyl-4-nonanol is presented below for

quick reference.

Table 1: Physical and Chemical Properties
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Property Value

CAS Number 123-17-1[1][2]

Molecular Formula C₁₂H₂₆O[1][2]

Molecular Weight 186.33 g/mol [1]

Appearance Water-white liquid with a pleasant odor[2][3]

Boiling Point 113°C @ 20mmHg[1]

Melting Point -46°C[1]

Solubility Insoluble in water[2][3]

Classification Combustible liquid[1]

Table 2: Toxicological Data

Route of Exposure Species Value

Oral LD50 Rat (male) 13,700 mg/kg bw[1][4]

Dermal LD50 Rabbit (male) 11.2 mL/kg bw[1][4]

Personal Protective Equipment (PPE)
The selection and use of appropriate PPE is a critical line of defense against chemical

exposure. The following table outlines the recommended PPE for handling 2,6,8-Trimethyl-4-
nonanol.

Table 3: Recommended Personal Protective Equipment
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Task Eye/Face Protection Skin Protection
Respiratory

Protection

Low Volume / Short

Duration (e.g.,

preparing solutions in

a fume hood)

Tightly fitting safety

goggles with side-

shields (conforming to

EN 166 or NIOSH

standards).[1][4]

Impermeable gloves

(e.g., nitrile or

neoprene), and a

standard lab coat.[1]

[5]

Generally not required

if handled within a

certified chemical

fume hood.

High Volume / Long

Duration (e.g.,

synthesis, purification)

Chemical splash

goggles and a face

shield.[5]

Fire/flame resistant

and impervious

clothing, and

chemical-resistant

gloves.[1][4]

A full-face respirator

may be necessary if

exposure limits are

exceeded or if

ventilation is

inadequate.[4]

Spill Cleanup

Chemical splash

goggles and a face

shield.[5]

Heavy-duty, chemical-

resistant gloves, and

disposable coveralls.

[5]

A NIOSH-approved

respirator with an

organic vapor

cartridge is

recommended.[5]

Operational and Handling Protocols
1. Engineering Controls:

Always handle 2,6,8-Trimethyl-4-nonanol in a well-ventilated area.[1]

Use of a certified chemical fume hood is strongly recommended for all procedures.

Facilities should be equipped with an eyewash station and a safety shower.[6]

2. Safe Handling Practices:

Avoid contact with skin and eyes.[1]

Do not breathe mist, gas, or vapors.[1]

Keep the container tightly closed when not in use.
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Keep away from heat, sparks, open flames, and hot surfaces.[1]

Use non-sparking tools and take precautionary measures against static discharge.[1]

Ground all equipment when handling the product to prevent static electricity discharge.[7]

Do not eat, drink, or smoke in areas where the chemical is handled.

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][8]

Store away from incompatible materials such as oxidizing agents.[7][8]

Emergency Procedures
1. First-Aid Measures:

In case of inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If

not breathing, give artificial respiration and seek immediate medical attention.[1]

In case of skin contact: Immediately remove contaminated clothing. Wash the affected area

with soap and plenty of water. Consult a doctor if irritation persists.[1][4]

In case of eye contact: Rinse with pure water for at least 15 minutes, including under the

eyelids. Seek immediate medical attention.[1][4][8]

In case of ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[1][4]

2. Fire-Fighting Measures:

Suitable extinguishing media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Protective equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1]

3. Accidental Release Measures:
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Evacuate personnel to a safe area.

Ensure adequate ventilation and remove all sources of ignition.[1][4]

Wear appropriate personal protective equipment as outlined in Table 3.

Contain the spill using inert material (e.g., sand, earth).

Collect the spilled material and place it in a suitable, closed container for disposal.[1][4]

Prevent the chemical from entering drains or sewer systems.[1]

Disposal Plan
Proper disposal of 2,6,8-Trimethyl-4-nonanol and its containers is essential to prevent

environmental contamination.

Chemical Waste: All waste containing 2,6,8-Trimethyl-4-nonanol should be considered

hazardous waste. It can be disposed of by removal to a licensed chemical destruction plant

or by controlled incineration with flue gas scrubbing.[1] Do not discharge into sewer systems.

[1]

Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for

recycling or reconditioning.[1] Alternatively, the packaging can be punctured to make it

unusable for other purposes and then disposed of in a sanitary landfill.[1]

Workflow for Handling 2,6,8-Trimethyl-4-nonanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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